Cas no 527705-01-7 ((2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 527705-01-7
• MF: C₆H₇F₂NO₃
• MW: 179.121488809586
• CID: 937444
• PubChem ID: 10910140
• Update Time: 2025-06-06

(2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-(difluoromethyl)-5-oxo-, (4S)- (9CI)
• (2S,4S)-4-(difluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
• 527705-01-7
• DTXSID10448015
• (2S,4S)-4-(Difluoromethyl)-5-oxopyrrolidine-2-carboxylicacid

• Inchi： 1S/C6H7F2NO3/c7-4(8)2-1-3(6(11)12)9-5(2)10/h2-4H,1H2,(H,9,10)(H,11,12)/t2-,3+/m1/s1
• InChI Key： KLELVPPNXSLDOF-GBXIJSLDSA-N
• SMILES： FC([C@@H]1C(N[C@H](C(=O)O)C1)=O)F

Computed Properties

• Exact Mass: 179.03939941g/mol
• Monoisotopic Mass: 179.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų